2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid

• Molecular Formula: C8H9N5O2
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 2-(5,7-dimethyltetrazolo[1,5-a]pyrimidin-6-yl)acetic acid
• InChI: InChI=1S/C8H9N5O2/c1-4-6(3-7(14)15)5(2)13-8(9-4)10-11-12-13/h3H2,1-2H3,(H,14,15)
• InChI Key: FOYXMSZLKKYNDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NN=NN12)C)CC(=O)O

Description

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid is a heterocyclic compound featuring a tetrazole ring fused to a pyrimidine core, with dimethyl substituents and an acetic acid side chain. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid typically involves the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems . This method allows for versatile structural modifications at various positions of the molecule, enhancing its synthetic versatility .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves optimizing the reaction conditions to achieve high yields and purity, often utilizing solvent-free conditions and efficient catalysts .

Chemical Reactions Analysis

Types of Reactions

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include hydrazonoyl chlorides, halo ketones, and trifluoroacetic acid . The reactions are typically carried out under controlled conditions to ensure the desired product is obtained with high selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, the reaction with hydrazonoyl chlorides can yield 1,3,4-thiadiazoles and 1,3-thiazoles .

Scientific Research Applications

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of various heterocyclic compounds.

Biology: It has been studied for its potential as an antimicrobial and antitumor agent.

Medicine: It is being explored for its potential use in the treatment of various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials with unique photophysical properties.

Mechanism of Action

The mechanism of action of 2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit certain enzymes and interfere with cellular processes, leading to its antimicrobial and antitumor effects . The exact molecular targets and pathways involved are still under investigation, but it is believed to interact with purine biochemical reactions .

Comparison with Similar Compounds

Core Heterocycle and Substituent Variations

The compound’s tetrazolo[1,5-a]pyrimidine core distinguishes it from triazolo analogs. Key analogs include:

Compound Name	Core Structure	Substituents (R1, R2, R3)	Molecular Formula	Key Features
2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid	Tetrazolo[1,5-a]pyrimidine	5,7-dimethyl; acetic acid	C9H9N5O2 (inferred)	Tetrazole ring (4N atoms), high nitrogen content
2-(2-Amino-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid	Triazolo[1,5-a]pyrimidine	5,7-dimethyl; amino; acetic acid	C9H11N5O2	Amino group enhances polarity
[5,7-Dimethyl-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]acetic acid	Triazolo[1,5-a]pyrimidine	5,7-dimethyl; methylthio; acetic acid	C11H13N4O2S	Methylthio group increases lipophilicity
(5-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)-acetic acid	Dihydrotriazolo[1,5-a]pyrimidine	5-methyl; oxo; acetic acid	C8H8N4O3	Reduced ring saturation; oxo group enhances H-bonding

Key Differences :

• Tetrazolo vs.
• Substituent Effects: Amino and methylthio groups in triazolo analogs modify solubility and biological interactions. For example, methylthio groups enhance lipophilicity, while amino groups improve water solubility .

Physicochemical Properties

Property	2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic Acid (Inferred)	Triazolo Analogs (e.g., )
Solubility	Poor in ethanol/water; soluble in acetic acid when heated	Varies: Amino-substituted analogs more soluble in polar solvents
Melting Point	Likely >200°C (similar to crystalline triazolo derivatives )	180–220°C (reported for triazolo compounds )
Stability	Moderate (tetrazole rings prone to hydrolysis under acidic conditions)	Higher stability in triazolo derivatives

Agrochemical Potential

• Triazolo Derivatives: Compounds with methylthio or amino groups exhibit herbicidal and antifungal activity (). For example, 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine derivatives show 60–80% inhibition against wheat blight at 50 µg/mL .
• Tetrazolo Derivatives: Limited data, but analogous tetrazolo-quinoline hybrids demonstrate analgesic activity () .

Biological Activity

2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid is a compound that has garnered attention for its potential biological activities. This article explores its biological properties, including antimicrobial, antidiabetic, and cytotoxic effects, supported by data tables and case studies.

• Molecular Formula : C9H11N5O2
• Molecular Weight : 221.21594 g/mol
• CAS Number : [Insert CAS number if available]

1. Antimicrobial Activity

Recent studies have demonstrated that tetrazole derivatives exhibit significant antimicrobial properties. For instance, a series of tetrazole compounds were evaluated for their antibacterial and antifungal activities using the disc diffusion method. The results indicated that certain derivatives displayed better activity than standard antibiotics like ampicillin.

Compound	Activity Against	Zone of Inhibition (mm)	Reference
Compound A	E. coli	18
Compound B	S. aureus	20
Compound C	C. albicans	15

2. Antidiabetic Effects

Research has shown that tetrazole derivatives can reduce glucose levels in diabetic models. In one study, a derivative of 2-{Dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid was tested in KKAy mice and Wistar fatty rats.

Compound	ED25 (mg/kg/d)	Effectiveness Compared to Standard Drug
Compound D	0.0839	72x more active than pioglitazone
Compound E	0.0873	Strong lipid-lowering effects

These findings suggest that the compound may play a role in managing diabetes by modulating glucose metabolism.

3. Cytotoxicity

The cytotoxic effects of tetrazole derivatives have also been investigated in various cancer cell lines. For example, certain derivatives showed promising results against Leishmania species.

Compound	IC50 (µM)	Cell Line Tested	Reference
Compound F	15 ± 0.14	L. braziliensis
Compound G	26 ± 0.09	L. amazonensis

Case Study 1: Antimicrobial Efficacy

In a comparative study involving multiple tetrazole compounds, the compound demonstrated notable activity against Gram-positive and Gram-negative bacteria. The study utilized a range of concentrations to determine the minimum inhibitory concentration (MIC), revealing that the compound's efficacy was comparable to established antibiotics in certain instances.

Case Study 2: Diabetes Management

Another research effort focused on the antidiabetic potential of the compound in genetically obese mice models. The results indicated significant reductions in blood glucose levels post-treatment with the compound compared to control groups.